4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether

• Molecular Formula: C18H20ClNO3S
• Molecular Weight: 365.9 g/mol
• IUPAC Name: 2-(5-chloro-2-ethoxy-4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C18H20ClNO3S/c1-3-23-17-10-13(2)16(19)11-18(17)24(21,22)20-9-8-14-6-4-5-7-15(14)12-20/h4-7,10-11H,3,8-9,12H2,1-2H3
• InChI Key: BAGRWZRUODMHIP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2CCC3=CC=CC=C3C2

Description

4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether, also known as CR8, is a small molecule inhibitor that has been widely studied in scientific research. This compound has shown potential in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether involves the inhibition of certain enzymes that are involved in various biological processes. Specifically, this compound inhibits the activity of cyclin-dependent kinases (CDKs), which are enzymes that regulate the cell cycle and are often overexpressed in cancer cells. By inhibiting CDKs, this compound can induce cell death in cancer cells and prevent their growth. In addition, this compound also inhibits the activity of other enzymes, such as glycogen synthase kinase 3 (GSK3), which is involved in inflammation and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that have been studied in scientific research. In cancer research, this compound has been shown to induce cell death in cancer cells and inhibit their growth. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the activity of certain enzymes. In neurodegenerative disease research, this compound has been shown to protect neurons from damage and improve cognitive function. Overall, this compound has shown promise in treating various diseases by targeting specific enzymes and pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and manipulation of biological processes. Another advantage is that this compound has been well-studied and characterized in scientific research, which makes it a reliable tool for experiments. However, one limitation of using this compound is that it may have off-target effects on other enzymes and pathways, which can complicate the interpretation of results. Another limitation is that this compound may not be effective in all types of diseases or biological systems, which requires careful consideration when designing experiments.

Future Directions

There are several future directions for the research on 4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether. One direction is to further investigate its potential in the treatment of cancer, inflammation, and neurodegenerative diseases. This includes studying its efficacy in animal models and clinical trials. Another direction is to explore its off-target effects and potential side effects, which can inform the development of more specific and effective inhibitors. Additionally, future research can focus on developing new synthesis methods for this compound and its derivatives, which can improve its purity, yield, and scalability for commercial use. Overall, this compound has shown great potential in scientific research, and further investigation can lead to new insights and treatments for various diseases.

Synthesis Methods

4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of different reagents and solvents, which are carefully controlled to achieve high purity and yield of the final product. The synthesis method of this compound has been reported in several scientific publications, and it is an important aspect of the research on this compound.

Scientific Research Applications

4-chloro-2-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-5-methylphenyl ethyl ether has been studied extensively in scientific research, and it has shown potential in the treatment of various diseases. Some of the diseases that this compound has been studied for include cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, which is programmed cell death. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the activity of certain enzymes. In neurodegenerative disease research, this compound has been shown to protect neurons from damage and improve cognitive function.